5-amino-1-(5-bromo-2-methoxybenzyl)-N-(2-chlorobenzyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-[(5-bromo-2-methoxyphenyl)methyl]-N-[(2-chlorophenyl)methyl]triazole-4-carboxamide
• InChI: InChI=1S/C18H17BrClN5O2/c1-27-15-7-6-13(19)8-12(15)10-25-17(21)16(23-24-25)18(26)22-9-11-4-2-3-5-14(11)20/h2-8H,9-10,21H2,1H3,(H,22,26)
• InChI Key: HDNIMMPUFYRGPY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)CN2C(=C(N=N2)C(=O)NCC3=CC=CC=C3Cl)N
• Molecular Formula: C18H17BrClN5O2
• Molecular Weight: 450.7 g/mol

Description

5-amino-1-(5-bromo-2-methoxybenzyl)-N-(2-chlorobenzyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C18H17BrClN5O2 and its molecular weight is 450.72. The purity is usually 95%.
BenchChem offers high-quality 5-amino-1-(5-bromo-2-methoxybenzyl)-N-(2-chlorobenzyl)-1H-1,2,3-triazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-amino-1-(5-bromo-2-methoxybenzyl)-N-(2-chlorobenzyl)-1H-1,2,3-triazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Solid-Phase Synthesis Methodology

A study by Albericio and Bárány (2009) introduced an acid-labile anchoring linkage for solid-phase synthesis, showcasing the utility of polymer-supported benzylamides for the synthesis of C-terminal peptide amides. This methodology enables the efficient stepwise elaboration of peptide chains, demonstrating the compound's relevance in peptide synthesis research (Albericio & Bárány, 2009).

Anticancer Activity

Bekircan et al. (2008) synthesized and evaluated a series of 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives for their anticancer activity. The compounds were tested against a panel of 60 cell lines derived from nine cancer types, highlighting the compound's potential in anticancer drug development (Bekircan et al., 2008).

Antimicrobial Applications

Research by Bektaş et al. (2007) involved the synthesis of novel 1,2,4-triazole derivatives and their evaluation for antimicrobial activities. This study identified compounds with good to moderate activities against tested microorganisms, suggesting the compound's utility in developing new antimicrobial agents (Bektaş et al., 2007).

Molecular and Electronic Analysis

A study by Beytur and Avinca (2021) on heterocyclic 3-substituted-4-(3-methyl-2-thienylmethyleneamino)-4,5-dihydro-1H-1,2,4-triazol-5-ones involved a detailed analysis of electronic properties, nonlinear optical properties, and spectroscopic analysis. The research demonstrates the compound's relevance in electronic material science and its potential applications in designing new materials (Beytur & Avinca, 2021).

Cytotoxicity and Chemical Synthesis

Hassan, Hafez, and Osman (2014) synthesized 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, evaluating their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma cells. This research underscores the importance of such compounds in medicinal chemistry and drug discovery processes (Hassan, Hafez, & Osman, 2014).